1-Methyl-3-((8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)urea

• IUPAC Name: 1-methyl-3-[[8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]urea
• InChI: InChI=1S/C12H13N7O2/c1-7-15-11(21-18-7)8-4-3-5-19-9(16-17-10(8)19)6-14-12(20)13-2/h3-5H,6H2,1-2H3,(H2,13,14,20)
• InChI Key: VDSIFJCYSBTCOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CC=CN3C2=NN=C3CNC(=O)NC
• Molecular Formula: C12H13N7O2
• Molecular Weight: 287.28 g/mol

Description

The compound “1-Methyl-3-((8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)urea” is a complex organic molecule. It contains several heterocyclic rings including a 1,2,4-oxadiazole and a 1,2,4-triazolo[4,3-a]pyridine. These types of structures are common in many biologically active compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the 1,2,4-oxadiazole and 1,2,4-triazolo[4,3-a]pyridine rings. These rings can be formed through condensation reactions or as precursors of nitrilimines. The reaction of amidoximes with carboxylic acids and a wide range of their derivatives, including acyl chlorides, esters, aldehydes, and cyclic anhydrides of dicarboxylic acids, have been studied.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the 1,2,4-oxadiazole and 1,2,4-triazolo[4,3-a]pyridine rings. The presence of these rings can influence the compound’s reactivity and biological activity.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the presence of the 1,2,4-oxadiazole and 1,2,4-triazolo[4,3-a]pyridine rings. These rings can undergo various chemical reactions, including electrophilic substitution due to excessive π-electrons delocalization.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the 1,2,4-oxadiazole and 1,2,4-triazolo[4,3-a]pyridine rings could influence its solubility, stability, and reactivity.

Scientific Research Applications

. .

Indole derivatives, which can be synthesized using this compound, possess various biological activities. . .

Indole derivatives synthesized from this compound have shown potential antiviral activity. .

The compound can be used in the synthesis of 1,2,4-oxadiazoles, which have shown promise as anti-infective agents. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Compounds containing 1,2,4-oxadiazole and 1,2,4-triazolo[4,3-a]pyridine rings have been found to have a wide range of biological activities, including antimicrobial, anticancer, antioxidant, antidepressant, anticonvulsant, and antihypertensive activity.

Future Directions

Future research could focus on exploring the potential biological activities of this compound and developing efficient methods for its synthesis. Given the wide range of activities associated with compounds containing 1,2,4-oxadiazole and 1,2,4-triazolo[4,3-a]pyridine rings, this compound could have potential applications in various fields, including medicinal chemistry.